Cas no 2785-97-9 (Lithium,(2,6-dimethoxyphenyl)-)
2785-97-9 structure
Product Name:Lithium,(2,6-dimethoxyphenyl)-
CAS No:2785-97-9
MF:C8H9LiO2
MW:144.09686255455
CID:274856
PubChem ID:3014127
Update Time:2025-04-19
Lithium,(2,6-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Lithium,(2,6-dimethoxyphenyl)-
- 2 6-DIMETHOXYPHENYL LITHIUM
- lithium,1,3-dimethoxybenzene-2-ide
- 2-lithio-1,3-dimethoxybenzene
- 2-lithium-1,3-dimethoxybenzene
- EINECS 220-502-5
- 2,6-dimethoxyphenyllithium
- AKOS006274606
- lithium;1,3-dimethoxybenzene-2-ide
- 2785-97-9
- 2,6-Dimethoxyphenyl lithium
- NS00083202
- DTXSID10950522
- (2,6-Dimethoxyphenyl)lithium
- CWBYDEZPTKOCLA-UHFFFAOYSA-N
- Lithium 2,6-dimethoxybenzen-1-ide
- SCHEMBL1142161
-
- Inchi： 1S/C8H9O2.Li/c1-9-7-4-3-5-8(6-7)10-2;/h3-5H,1-2H3;/q-1;+1
- InChI Key： SYTLRIRYZMOMIO-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=C([C-]=1)OC.[Li+]
Computed Properties
- Exact Mass: 144.07600
- Monoisotopic Mass: 144.07625796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46000
- LogP: 1.50400
Lithium,(2,6-dimethoxyphenyl)- Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Lithium,(2,6-dimethoxyphenyl)- Related Literature
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H. D. Locksley,I. G. Murray J. Chem. Soc. C 1970 392
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2. Stability of the dilithium salts formed by the reaction of organolithium derivatives with lithium salts of aromatic carboxylic acidsPhilip Hodge,Gordon M. Perry,Paul Yates J. Chem. Soc. Perkin Trans. 1 1977 680
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3. Biosynthesis of phenols. Part XXII. Synthesis of 3-isopentyl-2,6-dimethoxyphenyl-(3,6-dimethoxy-2,4-dimethylphenyl)methane, a degradation product of arugosinE. R. Catlin,C. H. Hassall J. Chem. Soc. C 1971 460
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4. Lithiation and intermolecular exchange of tertiary methylphosphines in trans-[NiR2L2], where R = 2,6-dimethoxyphenylMasanori Wada,Koichi Nishiwaki,Yoshikane Kawasaki J. Chem. Soc. Dalton Trans. 1982 1443
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5. The chemistry of fungi. Part LXIX. A new synthesis of the grisane system: X-ray crystallographic examination of (±)-methyl 5,7-di-bromo-2′α,5′α-epoxy-4-methoxy-3-oxogrisane-6′β-carboxylateMortaza Ahbab,Alan D. Borthwick,John W. Hooper,Jeffrey S. Millership,W. Basil Whalley,George Ferguson,Frank C. Marsh J. Chem. Soc. Perkin Trans. 1 1976 1369
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